2-(5-chloro-1H-indol-3-yl)acetonitrile
Overview
Description
“2-(5-chloro-1H-indol-3-yl)acetonitrile” is a chemical compound with the CAS Number: 81630-83-3. It has a molecular weight of 190.63 and its IUPAC name is (5-chloro-1H-indol-3-yl)acetonitrile .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H7ClN2/c11-8-1-2-10-9(5-8)7(3-4-12)6-13-10/h1-2,5-6,13H,3H2 . The highest occupied molecular orbitals (HOMOs), lowest unoccupied molecular orbitals (LUMOs) and band gaps (HOMO–LUMO gap) of similar compounds have been explored to recognize the nature of electronic and optical properties .Physical and Chemical Properties Analysis
This compound is a powder at room temperature. Its physical form is a powder and it has a molecular formula of C10H7ClN2 . The boiling point is 406.517ºC at 760 mmHg .Scientific Research Applications
Synthesis and Biological Evaluation
- A study by Rehman, Saini, and Kumar (2022) explored the synthesis of derivatives from indole compounds, including 2-(5-chloro-1H-indol-3-yl)acetonitrile. These derivatives exhibited anti-inflammatory properties when tested on wistar albino rats, indicating potential applications in pharmaceuticals and medicine (Rehman, Saini, & Kumar, 2022).
Conversion Techniques
- Aksenov et al. (2021) discussed the conversion of nitroalkenes to 2-(1H-indol-2-yl)acetonitriles, highlighting a method to transform byproducts into target acetonitrile molecules. This research contributes to synthetic chemistry, particularly in the efficient production of complex organic compounds (Aksenov et al., 2021).
Nucleophilic Reactivities
- The nucleophilic reactivities of indoles, including variants such as this compound, were studied by Lakhdar et al. (2006). This research is significant for understanding the chemical behavior of indoles in various reactions, which is crucial for the development of new synthetic routes in chemistry (Lakhdar et al., 2006).
Photocyclisation Reactions
- Beck, Mascal, Moody, and Coates (1992) investigated the photocyclisation of halogenoacetyl tryptophol derivatives, which could potentially include compounds similar to this compound. This research provides insights into the formation of complex organic structures via photochemical methods (Beck, Mascal, Moody, & Coates, 1992).
Antibacterial and Antifungal Properties
- Reddy et al. (2011) explored the synthesis of 3-(1-(1H-indol-3-yl)-2-oxo-2-phenylethyl)indolin-2-ones, demonstrating modest antibacterial and antifungal properties. This suggests potential applications of similar indole-based compounds, like this compound, in developing new antimicrobial agents (Reddy et al., 2011).
Anti-cancer Activities
- Aksenov et al. (2022) described the transformation of 4'H-spiro[indole-3,5'-isoxazoles] into 2-(1H-Indol-3-yl)acetamides with anticancer properties. These findings open avenues for the development of novel anticancer drugs based on indole derivatives (Aksenov et al., 2022).
Hormone Biosynthesis
- Kobayashi, Izui, Nagasawa, and Yamada (1993) focused on the role of nitrilase in the biosynthesis of the plant hormone indole-3-acetic acid from indole-3-acetonitrile. This research is vital in understanding plant growth and development, providing insights into agricultural biotechnology (Kobayashi, Izui, Nagasawa, & Yamada, 1993).
Safety and Hazards
Future Directions
Future research could focus on the synthesis of “2-(5-chloro-1H-indol-3-yl)acetonitrile” and its derivatives, as well as their potential applications. For instance, a series of new fluorophores based on 2-(1H-indol-3-yl)acetonitrile incorporated with various polycyclic aromatic hydrocarbons, carbazole, pyridine, and triphenylamine was designed and synthesized .
Mechanism of Action
Target of Action
It is known that indole derivatives, which include 2-(5-chloro-1h-indol-3-yl)acetonitrile, have a broad spectrum of biological activities and bind with high affinity to multiple receptors .
Mode of Action
Indole derivatives are known to interact with their targets, leading to various changes in cellular processes .
Biochemical Pathways
Indole derivatives are known to influence a variety of biological activities, suggesting that they may affect multiple biochemical pathways .
Result of Action
Indole derivatives are known to have various biological activities, suggesting that they may have diverse molecular and cellular effects .
Biochemical Analysis
Biochemical Properties
The indole scaffold, to which 2-(5-chloro-1H-indol-3-yl)acetonitrile belongs, binds with high affinity to multiple receptors, making it useful in developing new derivatives
Cellular Effects
They have been used as biologically active compounds for the treatment of various disorders in the human body .
Molecular Mechanism
Indole derivatives are known to exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Properties
IUPAC Name |
2-(5-chloro-1H-indol-3-yl)acetonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7ClN2/c11-8-1-2-10-9(5-8)7(3-4-12)6-13-10/h1-2,5-6,13H,3H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UHFZUNGNGGEESB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Cl)C(=CN2)CC#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7ClN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60489130 | |
Record name | (5-Chloro-1H-indol-3-yl)acetonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60489130 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
81630-83-3 | |
Record name | (5-Chloro-1H-indol-3-yl)acetonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60489130 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(5-chloro-1H-indol-3-yl)acetonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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